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1-((Diiodomethyl)sulfonyl)-4-

methylbenzene

Cat. No.: B1209700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-((Diiodomethyl)sulfonyl)-4-methylbenzene, also known as Diiodomethyl p-tolyl sulfone, is

a potent biocide with broad-spectrum activity against algae, bacteria, and fungi. Marketed

under trade names such as Amical 48, it is extensively used as a preservative in a variety of

industrial and consumer products, including paints, coatings, adhesives, textiles, and wood

preservation. This technical guide provides a comprehensive review of the available scientific

literature on 1-((Diiodomethyl)sulfonyl)-4-methylbenzene, focusing on its chemical and

physical properties, synthesis, antimicrobial activity, and toxicological profile. Detailed

information on its mechanism of action, particularly concerning its reproductive toxicity through

iodide-induced hypothyroidism, is presented. This document aims to be a valuable resource for

researchers and professionals in drug development and material science by consolidating key

data, outlining experimental methodologies, and visualizing relevant biological pathways.

Chemical and Physical Properties
1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a tan-colored, odorless solid at room

temperature. Its key physicochemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C8H8I2O2S

Molecular Weight 422.02 g/mol

CAS Number 20018-09-1

Appearance Tan solid/powder

Melting Point 136-152 °C

Water Solubility 0.1 to 1 mg/L

Log Kow 2.66

Vapor Pressure 9.6 x 10⁻⁷ mm Hg at 25 °C

UV Absorption 200 nm, 233-234 nm

Synthesis
While a detailed, peer-reviewed synthesis protocol for 1-((Diiodomethyl)sulfonyl)-4-
methylbenzene is not readily available in the public domain, the most plausible synthetic route

involves the reaction of sodium p-toluenesulfinate with diiodomethane.

Proposed Reaction Scheme:

Experimental Protocol (Hypothetical):

A detailed experimental protocol for this specific reaction is not available in the cited literature.

However, based on general principles of organic synthesis for similar sulfones, a potential

procedure could involve the following steps. This protocol is for illustrative purposes and would

require optimization.

Preparation of Sodium p-Toluenesulfinate: Sodium p-toluenesulfinate can be prepared by the

reduction of p-toluenesulfonyl chloride. A detailed procedure for this can be found in Organic

Syntheses.

Reaction with Diiodomethane:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1209700?utm_src=pdf-body
https://www.benchchem.com/product/b1209700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

sodium p-toluenesulfinate in a suitable polar aprotic solvent, such as dimethylformamide

(DMF) or dimethyl sulfoxide (DMSO).

Add diiodomethane to the solution, likely in a slight molar excess.

Heat the reaction mixture with stirring for a specified period. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete, the mixture would be cooled to room temperature.

Work-up and Purification:

The reaction mixture would likely be poured into water to precipitate the crude product.

The solid product would be collected by filtration and washed with water to remove any

remaining inorganic salts.

Further purification could be achieved by recrystallization from a suitable solvent or by

column chromatography.

Logical Workflow for Synthesis:
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Caption: Proposed synthetic workflow for 1-((Diiodomethyl)sulfonyl)-4-methylbenzene.

Spectral Data
Detailed spectral data is crucial for the unambiguous identification and characterization of 1-
((Diiodomethyl)sulfonyl)-4-methylbenzene. While a complete set of spectral analyses from a

single source is not available in the reviewed literature, the following table summarizes the

expected and reported data.
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Technique Data/Expected Features Reference(s)

¹H NMR

Aromatic protons (p-

substituted pattern), methyl

protons (singlet), methine

proton (singlet). Specific

chemical shifts not found in the

literature.

-

¹³C NMR

Aromatic carbons, methyl

carbon, methine carbon,

sulfonyl carbon. Specific

chemical shifts not found in the

literature.

-

IR

Characteristic peaks for

sulfonyl group (S=O

stretching), C-H bonds

(aromatic and aliphatic), and

C-I bond. Specific

wavenumbers not found in the

literature.

-

Mass Spec

Molecular ion peak (M⁺) at m/z

422. Fragmentation pattern

would likely show loss of iodine

atoms and cleavage of the

sulfonyl group.

UV-Vis
Absorption maxima at 200 nm

and 233-234 nm.

Antimicrobial Activity
1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a broad-spectrum antimicrobial agent

effective against a variety of microorganisms.

Qualitative Antimicrobial Activity:
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Fungicide: It is used as a paint mildewcide and for wood preservation.

Bactericide and Algaecide: It is registered for use as a bactericide and algaecide in various

materials.

Quantitative Antimicrobial Activity:

One source indicates its effectiveness against Staphylococcus aureus, Escherichia coli,

Pseudomonas aeruginosa, and Aspergillus niger at a concentration of 0.5%. However,

comprehensive Minimum Inhibitory Concentration (MIC) data against a wider range of

microorganisms is not readily available in the public literature.

Organism Concentration for Efficacy Reference

Staphylococcus aureus 0.5%

Escherichia coli 0.5%

Pseudomonas aeruginosa 0.5%

Aspergillus niger 0.5%

Experimental Protocol for MIC Determination (General):

A standard broth microdilution method would be employed to determine the MIC values.

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

Serial Dilution: The test compound, 1-((diiodomethyl)sulfonyl)-4-methylbenzene, is

serially diluted in a suitable broth medium in a 96-well microtiter plate.

Inoculation: Each well is inoculated with the standardized microbial suspension.

Incubation: The plate is incubated under appropriate conditions (temperature, time) for the

specific microorganism.

Observation: The MIC is determined as the lowest concentration of the compound that

completely inhibits visible growth of the microorganism.
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Toxicological Profile and Mechanism of Action
The primary toxicological concern associated with 1-((diiodomethyl)sulfonyl)-4-
methylbenzene is its reproductive toxicity, which has been linked to the release of iodide upon

ingestion and subsequent disruption of thyroid function.

Mechanism of Iodide-Induced Hypothyroidism (Wolff-Chaikoff Effect):

The mode of action for the reproductive toxicity of diiodomethyl-p-tolylsulfone (DIMPTS) is

attributed to excess systemic iodide levels, which leads to hypothyroidism. Ingestion of

DIMPTS results in the hydrolysis of the two iodine moieties, which are then systemically

absorbed. High levels of iodide in the bloodstream inhibit the organification of iodine in the

thyroid gland, a critical step in the synthesis of thyroid hormones (T3 and T4). This

phenomenon is known as the Wolff-Chaikoff effect. The resulting decrease in thyroid hormone

production leads to hypothyroidism.

Signaling Pathway of Iodide-Induced Hypothyroidism:
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Caption: Iodide-induced hypothyroidism pathway from DIMPTS metabolism.
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Applications
1-((Diiodomethyl)sulfonyl)-4-methylbenzene is utilized as a preservative in a wide array of

products to prevent microbial degradation.

Paints and Coatings: Acts as a mildewcide in latex and oil-based paints and coatings.

Adhesives and Sealants: Prevents bacterial and fungal growth in adhesives, caulks, and

sealants.

Textiles and Leather: Used as a preservative to protect textiles and leather from microbial

damage.

Wood Preservation: Protects wood from decay-causing fungi.

Other Applications: Used in paper coatings, plastics, metalworking fluids, and pigment

dispersions.

Conclusion
1-((Diiodomethyl)sulfonyl)-4-methylbenzene is a highly effective and widely used biocide. Its

broad-spectrum antimicrobial activity makes it a valuable preservative in numerous industrial

and consumer applications. While its toxicological profile, particularly its impact on the thyroid,

necessitates careful handling and adherence to regulatory guidelines, its efficacy as a

preservative is well-established. Further research to elucidate a detailed, publicly available

synthesis protocol and to establish a comprehensive profile of its minimum inhibitory

concentrations against a wider range of microorganisms would be beneficial for the scientific

and industrial communities. This technical guide serves as a foundational resource for

professionals working with this compound, providing a consolidated overview of its properties,

synthesis, activity, and mechanism of action.

To cite this document: BenchChem. [An In-depth Technical Guide to 1-
((Diiodomethyl)sulfonyl)-4-methylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209700#1-diiodomethyl-sulfonyl-4-methylbenzene-
literature-review]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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